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Compound of Interest

Compound Name: Dnqx disodium salt

Cat. No.: B607172 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling of DNQX disodium salt, a potent and selective non-NMDA glutamate receptor

antagonist. Adherence to these procedures is critical for personal safety and the integrity of

your research.

Personal Protective Equipment (PPE)
When handling DNQX disodium salt, a comprehensive approach to personal protection is

necessary to minimize exposure risk. The following table summarizes the required PPE.
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Body Part Required PPE
Specifications and
Remarks

Eyes/Face Safety goggles

Should be worn at all times to

protect against dust particles

and splashes.

Skin Chemical resistant gloves

Gloves should be inspected for

integrity before each use.

Wash and dry hands

thoroughly after handling.

Body Protective clothing

An appropriate lab coat or

other protective clothing

should be worn to prevent skin

contact. Contaminated clothing

should be removed and

washed before reuse.[1]

Respiratory Suitable respirator

To be used in case of

insufficient ventilation or when

the formation of dust/fumes is

likely.[1]

Safe Handling and Storage
Proper handling and storage are crucial to maintain the stability of DNQX disodium salt and

prevent accidental exposure.

Handling:

Avoid contact with skin and eyes.[1]

Prevent the formation and inhalation of dust and fumes.[1]

Keep away from heat and sources of ignition.[1]

Empty containers may pose a fire risk and any residue should be evaporated under a

fume hood.[1]
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Storage:

Store at room temperature and keep desiccated.[2]

Reconstituted solutions should be aliquoted and frozen at -20°C. Stock solutions are

stable for up to one month at this temperature.[2]

Spill and Disposal Procedures
In the event of a spill or for routine disposal, the following procedures must be followed to

ensure environmental safety and regulatory compliance.

Spills:

Evacuate personnel from the area and ensure adequate ventilation.[1]

Avoid dust formation.[1]

For powder spills, cover with a plastic sheet or tarp to minimize spreading. Then, sweep

up and place in a suitable, closed container for disposal.[1]

For liquid spills, cover with sand, earth, or other non-combustible absorbent material

before collection into a closed container.[1]

Do not let the product enter drains.[1]

Disposal:

Dispose of the product and contaminated packaging through a specialized disposal

company.[1]

All disposal methods must be in accordance with federal, state, and local environmental

control regulations.[1]

First Aid Measures
Immediate and appropriate first aid is critical in case of accidental exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air and monitor their

breathing. If breathing is difficult, administer

oxygen. If breathing stops, give artificial

respiration. Seek immediate medical attention.

[1]

Skin Contact

Immediately wash the affected area with plenty

of water while removing all contaminated

clothing. Wash clothing before reuse.[1]

Eye Contact
Hold eyelids apart and flush the eyes with plenty

of water.[1]

Ingestion

Rinse the mouth with plenty of water. Do not

induce vomiting unless directed by medical

personnel. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention and show the safety data sheet.[1]

Operational Plans
To ensure the safe and effective use of DNQX disodium salt in a laboratory setting, a clear

operational workflow is essential. The following diagram outlines the key stages, from initial

preparation to final disposal.
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Safe Handling Workflow for DNQX Disodium Salt

Preparation
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Prepare Solution (e.g., in water)
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Perform Experiment
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Post-Experiment

Dispose of Waste in Accordance with Regulations

Remove and Clean PPE
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Safe handling workflow for DNQX disodium salt.
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Experimental Protocol: Electrophysiology
DNQX disodium salt is commonly used in electrophysiology to block AMPA and kainate

receptors. The following is a detailed methodology for its application in recording excitatory

postsynaptic currents (EPSCs).

Objective: To record and observe the blockade of
spontaneous and evoked EPSCs in neurons.
Materials:

DNQX disodium salt

Whole-cell voltage-clamp recording setup

Stimulating electrode

Brain slice preparation (e.g., mouse prelimbic cortex)

Procedure:

Preparation: Obtain whole-cell voltage-clamp recordings from the neuron of interest (e.g.,

layer V neuron of the mouse prelimbic cortex).

Evoked EPSCs: Place a stimulating electrode in a suitable location (e.g., layers II/III) to

evoke EPSCs. Deliver a single square pulse (150 µs) every 10 seconds at an intensity that

elicits a reliable EPSC.

Baseline Recording: Hold the neuron at -70 to -60 mV and record baseline evoked EPSCs.

DNQX Application: Apply varying concentrations of DNQX disodium salt (e.g., starting from

1 µM up to 10 µM) to the bath for 5-minute intervals, continuing to record the evoked EPSCs

until complete inhibition is observed.[3]

Spontaneous EPSCs: Before and after the application of DNQX, hold the neuron at -70 mV

and record spontaneous EPSCs for 10 seconds.[3]
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The following diagram illustrates the experimental workflow for studying the effect of DNQX
disodium salt on EPSCs.

Experimental Workflow: EPSC Recording with DNQX

Setup

Recording

Analysis

Prepare Brain Slice and Obtain Whole-Cell Recording

Position Stimulating Electrode

Record Baseline Evoked and Spontaneous EPSCs

Bath Apply DNQX Disodium Salt

Record EPSCs during and after DNQX Application

Compare EPSC Amplitudes Before and After DNQX
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Workflow for EPSC recording with DNQX.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. s3.us-west-1.amazonaws.com [s3.us-west-1.amazonaws.com]

2. hellobio.com [hellobio.com]

3. DNQX disodium salt | AMPA / kainate receptor antagonist | Hello Bio [hellobio.com]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling DNQX Disodium Salt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607172#personal-protective-equipment-for-handling-
dnqx-disodium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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